(4E)-4-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione

• Molecular Formula: C27H25BrN2O5
• Molecular Weight: 537.4 g/mol
• IUPAC Name: (4E)-4-[[3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C27H25BrN2O5/c1-18-8-6-11-21(14-18)34-12-7-13-35-25-23(28)16-19(17-24(25)33-2)15-22-26(31)29-30(27(22)32)20-9-4-3-5-10-20/h3-6,8-11,14-17H,7,12-13H2,1-2H3,(H,29,31)/b22-15+
• InChI Key: CHEJLRZERKDBFH-PXLXIMEGSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)OCCCOC2=C(C=C(C=C2Br)/C=C/3\C(=O)NN(C3=O)C4=CC=CC=C4)OC
• SMILES: CC1=CC(=CC=C1)OCCCOC2=C(C=C(C=C2Br)C=C3C(=O)NN(C3=O)C4=CC=CC=C4)OC

Description

(4E)-4-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione, also known as BPPB, is a synthetic compound that has been the subject of scientific research in recent years. This compound is a pyrazolidine derivative that has been shown to have potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of (4E)-4-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. This inhibition leads to the suppression of tumor growth and proliferation.
Biochemical and Physiological Effects
This compound has been shown to have significant biochemical and physiological effects in various studies. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have neuroprotective effects and may be useful in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using (4E)-4-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione in lab experiments is its high potency and selectivity. It has been shown to be effective at low concentrations and has minimal toxicity. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research of (4E)-4-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione. One area of interest is the development of new derivatives of this compound that may have enhanced anticancer properties. Another area of interest is the investigation of the compound's potential use in the treatment of other diseases, such as Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of (4E)-4-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione involves the reaction of 3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzaldehyde with 1-phenyl-3,5-pyrazolidinedione in the presence of a catalyst. The resulting compound is then purified using column chromatography to obtain this compound in its pure form.

Scientific Research Applications

(4E)-4-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione has been the subject of scientific research due to its potential applications in the field of medicinal chemistry. The compound has been shown to have anticancer properties and has been tested against various cancer cell lines. It has also been investigated for its potential use in the treatment of Alzheimer's disease.